Cas no 361477-34-1 (N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-phenoxyacetamide)
N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-phenoxyacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-phenoxyacetamide
- Acetamide, N-[2-(4-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-2-phenoxy-
- N-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-phenoxyacetamide
- 361477-34-1
- Oprea1_004477
- SR-01000442744-1
- N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-phenoxyacetamide
- F0396-0236
- N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-phenoxyacetamide
- SR-01000442744
- AKOS024576359
-
- Inchi: 1S/C19H16ClN3O2S/c20-13-6-8-14(9-7-13)23-19(16-11-26-12-17(16)22-23)21-18(24)10-25-15-4-2-1-3-5-15/h1-9H,10-12H2,(H,21,24)
- InChI Key: BDCFJDPLXJZLRA-UHFFFAOYSA-N
- SMILES: C(NC1N(C2=CC=C(Cl)C=C2)N=C2CSCC2=1)(=O)COC1=CC=CC=C1
Computed Properties
- Exact Mass: 385.0651756g/mol
- Monoisotopic Mass: 385.0651756g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Boiling Point: 635.2±55.0 °C(Predicted)
- pka: 12.42±0.20(Predicted)
N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-phenoxyacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0396-0236-2μmol |
N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-phenoxyacetamide |
361477-34-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0396-0236-5μmol |
N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-phenoxyacetamide |
361477-34-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0396-0236-10μmol |
N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-phenoxyacetamide |
361477-34-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0396-0236-20μmol |
N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-phenoxyacetamide |
361477-34-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0396-0236-1mg |
N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-phenoxyacetamide |
361477-34-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0396-0236-2mg |
N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-phenoxyacetamide |
361477-34-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0396-0236-3mg |
N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-phenoxyacetamide |
361477-34-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0396-0236-4mg |
N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-phenoxyacetamide |
361477-34-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0396-0236-5mg |
N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-phenoxyacetamide |
361477-34-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0396-0236-10mg |
N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-phenoxyacetamide |
361477-34-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-phenoxyacetamide Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-phenoxyacetamide
N-2-(4-Chlorophenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-Yl-2-Phenoxyacetamide: A Comprehensive Overview
The compound with CAS No 361477-34-1, known as N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-phenoxyacetamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrazolo-thiophene derivatives, which have garnered considerable attention in recent years due to their unique structural properties and promising biological activities.
N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-phenoxyacetamide is characterized by its complex molecular architecture, featuring a thienopyrazole ring system fused with a phenoxyacetamide moiety. The presence of the 4-chlorophenyl group introduces electronic and steric effects that can significantly influence the compound's reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic and pharmacodynamic properties of bioactive molecules.
One of the most notable aspects of this compound is its potential application in drug discovery. Researchers have been exploring the ability of thienopyrazole derivatives to act as inhibitors or agonists for various therapeutic targets, including kinases, proteases, and ion channels. For instance, a study published in 2023 demonstrated that N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-phenoxyacetamide exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding underscores its potential as a lead compound for anti-cancer drug development.
In addition to its biological applications, N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-phenoxyacetamide has also been investigated for its electronic properties. The thienopyrazole core is known to exhibit semiconductor-like behavior under certain conditions, making it a candidate for use in organic electronics. Recent advancements in materials science have leveraged such properties to develop novel organic photovoltaic materials with enhanced efficiency and stability.
The synthesis of N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-Yl compounds involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels while maintaining the integrity of the sensitive functional groups present in the molecule.
Furthermore, the compound's stability under various environmental conditions has been a focal point of recent investigations. Studies have shown that N-Acetamido derivatives like this one exhibit remarkable resilience to thermal degradation and oxidative stress, which is critical for their long-term usability in both laboratory settings and industrial applications.
In conclusion,N-Acetamido derivatives such as CAS No 361477 - 3 - chlorophenyl - thienopyrazole compounds represent a promising class of molecules with diverse applications across multiple disciplines. As research continues to uncover their full potential , this compound stands at the forefront of innovation in both pharmaceuticals and materials science.
361477-34-1 (N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-phenoxyacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)